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Compound of Interest

Compound Name: Lead(ll) hydroxide

A Comparative Guide to Lead(ll) Hydroxide and Tin(Il) Hydroxide

This guide provides a detailed, objective comparison of lead(ll) hydroxide and tin(Il)
hydroxide, intended for researchers, scientists, and professionals in drug development. The
following sections present a comparative analysis of their chemical and physical properties,
synthesis protocols, reactivity, and thermal stability, supported by experimental data.

Physical and Chemical Properties

Lead(ll) hydroxide and tin(ll) hydroxide are both inorganic compounds that present as white
solids with low solubility in water.[1][2] HoweVver, they exhibit significant differences in their
molar mass, density, and solubility products, which are critical for their respective applications
and handling. Lead(ll) hydroxide is notably denser than tin(ll) hydroxide.[2][3] Furthermore,
the solubility product (Ksp) of tin(ll) hydroxide is significantly lower than that of lead(ll)
hydroxide, indicating its lesser solubility in aqueous solutions.[3][4][5]

It is important to note that the simple divalent hydroxides, Pb(OH)z and Sn(OH)z, are often
unstable and tend to form more complex oxyhydroxides, such as PbeO4(OH)4 and SneOa(OH)a,
upon precipitation from aqueous solutions.[6][7][8]
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Property Lead(ll) Hydroxide Tin(l) Hydroxide
Chemical Formula Pb(OH)[6] Sn(OH)z[1]

Molar Mass 241.21 g/mol [9] 152.73 g/mol [7]
Appearance White amorphous powder[2][3]  White crystalline solid[1]
Density 7.41 g/lcm3[2][3] Not well-documented
Solubility in Water 0.155 g/L (at 20°C)[2][6] 0.002 g/L (at 25°C)[10]
Solubility Product (Ksp) ~1.42 x 10720 (at 25°C)[3] ~5.45 x 10~27[5][11]
Decomposition Temp. Decomposes at 145°C[2][3] Decomposes at 120°C[10]
Amphoterism Yes[2][12] Yes

Experimental Protocols
Synthesis Methodologies

The synthesis of both hydroxides is typically achieved through precipitation by adding a strong
base to a solution containing the respective metal(ll) salt.

Protocol 1: Synthesis of Lead(ll) Hydroxide

o Preparation of Reactants: Prepare a solution of a soluble lead(ll) salt, such as lead(ll) nitrate
(Pb(NOs)2), in deionized water. Prepare a separate solution of a strong base, such as
sodium hydroxide (NaOH).

» Precipitation: Under constant stirring, add the sodium hydroxide solution dropwise to the
lead(ll) nitrate solution. A white precipitate of lead(ll) hydroxide will form.[13] The reaction
proceeds as follows: Pb(NOs)z(aq) + 2NaOH(aq) — Pb(OH)z(s) + 2NaNOs(aq)

« Isolation and Purification: Collect the precipitate by filtration.
e Washing: Wash the collected solid with deionized water to remove any soluble impurities.

e Drying: Dry the purified precipitate in a desiccator or at a low temperature to yield the final
product. The synthesis temperature can influence the crystallinity of the product, with room
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temperature favoring amorphous forms.[14]
Protocol 2: Synthesis of Tin(ll) Hydroxide

o Preparation of Reactants: Prepare a solution of tin(ll) chloride (SnCl2) in deionized water. To
prevent hydrolysis, the solution should be slightly acidified. Prepare a separate solution of
sodium hydroxide (NaOH).

e Precipitation: Add the sodium hydroxide solution to the tin(ll) chloride solution. This results in
the formation of tin(Il) hydroxide as a white precipitate.[1] The chemical equation for this
reaction is: SnClz(aq) + 2NaOH(aq) — Sn(OH)z(s) + 2NaCl(aq)[1]

« Isolation and Purification: Isolate the precipitate via filtration.
e Washing: Wash the solid with deionized water.
e Drying: Dry the product carefully, as it is susceptible to oxidation.

Comparative Reactivity

A key chemical property of both lead(ll) hydroxide and tin(ll) hydroxide is their amphoteric
nature, allowing them to react with both acids and strong bases.[12][15]

o Reaction with Acids: Both hydroxides react with acids to form the corresponding salt and
water.

o Pb(OH)z(s) + 2HCl(ag) — PbClIx(s) + 2H20(1)[12]
o Sn(OH)2(s) + 2HCI(aq) — SnClz(aq) + 2H20(l)

o Reaction with Bases: In the presence of excess strong base, they dissolve to form complex
hydroxide ions.

o Lead(ll) hydroxide reacts with excess NaOH to form the soluble tetrahydroxoplumbate(ll)
ion.[16] Pb(OH)2(s) + 2NaOH(aq) — Naz--INVALID-LINK--[12]

o Tin(ll) hydroxide reacts with excess hydroxide to form stannites, such as the
trihydroxidostannate(ll) ion.[7][17] Sn(OH)z(s) + NaOH(aq) — Na--INVALID-LINK--
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» Oxidation: Tin(ll) hydroxide is readily oxidized by atmospheric oxygen to form more stable

tin(IV) compounds, such as tin(IV) oxide (Sn0O32).[1][7] This makes it a useful reducing agent.

[1] Lead(ll) hydroxide is more stable in its +2 oxidation state and does not exhibit similar

reducing properties.

Below is a diagram illustrating the synthesis and amphoteric reactions of both hydroxides.

Lead(I) Hydroxide Pathway

Pb2*(ag) (e.g., Pb(NO3)2)

Pb(OH)2(s)
(White Precipitate)

+ 20H~ (excess)

[Pb(OH)4]*~(aq)
HECHS) = HO) (Colorless Solution)

[Sn(OH)3]~(aq)
SCHER) 5 [ (Colorless Solution)

Tin(II) Hydroxide Pathway

Sn2*(aq) (e.g., SnCl2)

Sn(OH)2(s)
(White Precipitate)

+ OH~ (excess)

Click to download full resolution via product page

Caption: Synthesis and amphoteric reactions of Pb(OH)2 and Sn(OH)-.

Thermal Stability and Decomposition

The thermal stability of these two hydroxides differs, which is a key consideration for their use

as precursors in materials synthesis.

o Lead(ll) Hydroxide: Dehydrates at temperatures above 130°C and fully decomposes at
145°C to form lead(ll) oxide (PbO) and water.[2][3] Some studies show complete
decomposition at 160°C.[8] Pb(OH)z(s) — PbO(s) + H20(g)

 Tin(ll) Hydroxide: Tin(Il) hydroxide is less thermally stable, with a reported decomposition

temperature of 120°C.[10] The thermal decomposition of the related tin(ll) oxyhydroxide
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(SneO4(OH)a) is a more complex process. It first involves dehydration and decomposition to
form tin(ll) oxide (SnO), which is subsequently oxidized by air at higher temperatures to yield
tin(IV) oxide (Sn02).[18][19]

Applications and Safety

» Lead(ll) Hydroxide: It finds use in the manufacturing of porous glass, electrolytes for certain
batteries, and as a catalyst.[2][3] However, due to the high toxicity of lead compounds, its
handling requires stringent safety protocols. Lead(ll) hydroxide is a known nephrotoxin and
can cause severe lead poisoning, affecting the neurological and reproductive systems.[2][20]

 Tin(Il) Hydroxide: It is used as a polishing agent in the glass industry and as a precursor for
synthesizing other tin compounds.[1] Because of its ability to be easily oxidized, it also
serves as a reducing agent in some chemical reactions.[1] While not classified as highly
hazardous, standard laboratory safety precautions should be followed to avoid contact or
ingestion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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